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Compound of Interest

Compound Name:
2-Bromo-6-

methylisonicotinaldehyde

Cat. No.: B8250814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for 2-Bromo-6-
methylisonicotinaldehyde (CAS No. 1060805-89-1), a key building block in pharmaceutical

and agrochemical research. Due to its potential hazards, strict adherence to safety guidelines

is imperative to ensure the well-being of laboratory personnel and the integrity of research

outcomes. This document outlines the known hazards, recommended handling procedures,

and emergency protocols associated with this compound.

Hazard Identification and Classification
While a comprehensive, officially harmonized GHS classification for 2-Bromo-6-
methylisonicotinaldehyde is not readily available in public databases, data for the closely

related isomer, 5-Bromo-2-methylisonicotinaldehyde, provides critical insight into the potential

hazards. Researchers should handle 2-Bromo-6-methylisonicotinaldehyde with the

assumption of similar or greater hazards until specific toxicological data becomes available.

Based on the data for its isomer, 2-Bromo-6-methylisonicotinaldehyde should be treated as

a substance that is:

Harmful if swallowed.
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Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

The following table summarizes the anticipated GHS classification for 2-Bromo-6-
methylisonicotinaldehyde.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation

GHS Pictogram:

GHS07: Exclamation Mark

Signal Word: Warning

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 2-Bromo-6-
methylisonicotinaldehyde is fundamental to its safe handling and storage.
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Property Value Source

CAS Number 1060805-89-1 ChemScene[1]

Molecular Formula C₇H₆BrNO ChemScene[1]

Molecular Weight 200.03 g/mol ChemScene[1]

Storage Temperature 4°C ChemScene[1]

Storage Conditions Store under nitrogen ChemScene[1]

Experimental Protocols: Safe Handling and Storage
Adherence to meticulous experimental protocols is crucial for minimizing exposure and

ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure.

PPE Item Specification

Eye Protection Chemical safety goggles with side shields.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory Protection
Use in a well-ventilated area or under a

chemical fume hood.

Engineering Controls
Engineering controls are designed to isolate the hazard from the operator.

Ventilation: Always handle 2-Bromo-6-methylisonicotinaldehyde in a certified chemical

fume hood to minimize inhalation of dust or vapors.

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

in the immediate vicinity of the handling area.
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Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Use only non-sparking tools, especially when handling larger quantities.

Ground all equipment when transferring the substance to prevent static discharge.

Storage Procedures
Proper storage is essential to maintain the stability of the compound and prevent accidents.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

As recommended, store at 4°C under a nitrogen atmosphere to prevent degradation.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Emergency Procedures
A clear and well-rehearsed emergency plan is critical for responding effectively to accidental

exposure or spills.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response
Small Spills: Carefully sweep up the solid material, avoiding dust generation. Place in a

sealed, labeled container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material and place it in a

designated container for disposal.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations. Contact a licensed professional waste disposal service to dispose of this material.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 2-Bromo-6-
methylisonicotinaldehyde, from procurement to disposal.
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Safe Handling Workflow for 2-Bromo-6-methylisonicotinaldehyde

Planning & Preparation

Handling & Experimentation

Post-Experiment

Emergency Preparedness

Conduct Risk Assessment

Select Appropriate PPE

Review Standard Operating Procedure

Receipt & Secure Storage
(4°C, under Nitrogen) Ensure Spill Kit is Accessible Know Location of First-Aid Kit

Weighing & Dispensing
(in Fume Hood)

Reaction Setup & Execution

Work-up & Purification

Decontaminate Glassware & Surfaces

Segregate & Dispose of Waste

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Bromo-6-methylisonicotinaldehyde.
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This technical guide is intended to provide a framework for the safe handling of 2-Bromo-6-
methylisonicotinaldehyde. It is not exhaustive and should be supplemented with institution-

specific safety protocols and a thorough review of the most up-to-date Safety Data Sheet.

Always prioritize safety and consult with your institution's Environmental Health and Safety

department for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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